molecular formula C9H14N4O2 B8588670 2-(3-Aminopropylamino)-3-methyl-5-nitropyridine

2-(3-Aminopropylamino)-3-methyl-5-nitropyridine

Cat. No.: B8588670
M. Wt: 210.23 g/mol
InChI Key: NZIPKFWMGICDKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Aminopropylamino)-3-methyl-5-nitropyridine is a useful research compound. Its molecular formula is C9H14N4O2 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14N4O2

Molecular Weight

210.23 g/mol

IUPAC Name

N'-(3-methyl-5-nitropyridin-2-yl)propane-1,3-diamine

InChI

InChI=1S/C9H14N4O2/c1-7-5-8(13(14)15)6-12-9(7)11-4-2-3-10/h5-6H,2-4,10H2,1H3,(H,11,12)

InChI Key

NZIPKFWMGICDKL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=C1NCCCN)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-3-methyl-5-nitropyridine (15.5 g), 1,3-diaminopropane (30 ml) and pyridine (10 ml) were stirred together and, after the initial exotherm had subsided, the mixture was heated under reflux for 1.5 hr. On cooling the mixture was treated with methanol and the bulk of crystalline bi-product filtered off. The solution was stripped, the residue taken up in water and the pH adjusted to 6.5 with hydrochloric acid. After filtering through `Hyflo` the solution was extracted with chloroform. The pH was raised to 14, (NaOH) and extracted with ether. After drying (K2CO3), the ether extracts were stripped to give a yellow solid which was triturated with ether/pentane to give 2-(3-aminopropylamino)-3-methyl-5-nitropyridine, (12.9 g; 68%) m.p. 93°-95° C.
Quantity
15.5 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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